Cas no 1806817-33-3 (Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate
• CAS No: 1806817-33-3
• MF: C₁₀H₁₁BrF₂N₂O₂
• MW: 309.107348680496
• CID: 4857024
• Update Time: 2025-05-25

Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H11BrF2N2O2/c1-17-8(16)3-5-2-6(10(12)13)15-7(4-11)9(5)14/h2,10H,3-4,14H2,1H3
• InChI Key： VCDPZAKMPKOXOL-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=C(C(F)F)N=1)CC(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate

Comprehensive Overview of Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1806817-33-3)

Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1806817-33-3) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and bromomethyl functional groups, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both amino and ester groups further enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for fluorinated pyridines like Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate has surged, driven by their enhanced metabolic stability and bioavailability in drug design. This aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently searched in scientific databases and AI-driven platforms. The compound’s CAS No. 1806817-33-3 is often queried alongside terms such as "synthetic routes", "spectroscopic data", and "applications in heterocyclic chemistry", reflecting its interdisciplinary relevance.

From a synthetic perspective, Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate serves as a key building block for catalyzed cross-coupling reactions and nucleophilic substitutions. Its bromomethyl moiety allows for efficient functionalization, while the difluoromethyl group contributes to lipophilicity—a critical factor in optimizing drug-like properties. These attributes have sparked discussions in forums and publications about its role in fragment-based drug discovery (FBDD) and structure-activity relationship (SAR) studies.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike traditional halogenated compounds, its difluoromethyl group offers a balance between reactivity and safety, addressing concerns about sustainable chemistry. Searches related to "green synthesis of fluorinated intermediates" often highlight derivatives like CAS No. 1806817-33-3, underscoring its alignment with modern green chemistry principles.

Analytical characterization of Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are frequently explored in academic and industrial settings, as evidenced by search trends around "spectral data interpretation" and "crystal structure analysis of pyridine derivatives". The compound’s stability under various conditions is another area of interest, with queries like "storage recommendations for bromomethyl-containing compounds" gaining traction.

In summary, Methyl 3-amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1806817-33-3) represents a critical tool for researchers exploring fluorinated heterocycles and multifunctional intermediates. Its integration into cutting-edge pharmaceutical workflows and compliance with sustainability goals ensure its continued prominence in scientific literature and patent filings. For those investigating structure diversification or bioisosteric replacements, this compound offers a compelling case study in modern synthetic chemistry.